Cas no 1354940-27-4 (4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine)

• Product Name: 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine
• CAS No: 1354940-27-4
• MF: C₁₆H₁₁ClN₄O₂
• MW: 326.73714184761
• MDL: MFCD21335413
• CID: 5179230
• Update Time: 2026-03-05

4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine

• MDL： MFCD21335413
• Inchi： 1S/C16H11ClN4O2/c17-12-3-1-2-11(8-12)15-9-14(19-16(18)20-15)10-4-6-13(7-5-10)21(22)23/h1-9H,(H2,18,19,20)
• InChI Key： OOXRNERPHZLOIZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)=CC(C2=CC=CC(Cl)=C2)=N1

Additional information on 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine

Professional Introduction to 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS No. 1354940-27-4)

4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1354940-27-4, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both chloro and nitro substituents in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrimidine core of this molecule is a crucial pharmacophore, frequently employed in medicinal chemistry for its ability to interact with biological targets. Pyrimidine derivatives are well-documented for their roles in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine imparts unique properties that can be exploited for designing molecules with enhanced efficacy and selectivity.

Recent advancements in computational chemistry have enabled the detailed study of such compounds, allowing researchers to predict their biological activities with greater accuracy. Molecular modeling techniques have been instrumental in understanding the interactions between this compound and potential target proteins. For instance, studies have shown that the nitro group can serve as a hydrogen bond acceptor, while the chloro group may engage in hydrophobic interactions, thereby influencing the compound's binding affinity and pharmacokinetic properties.

In the realm of drug discovery, 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has been explored as a scaffold for developing inhibitors targeting enzymes involved in critical metabolic pathways. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could be modified to produce potent inhibitors of kinases, phosphodiesterases, and other enzymes relevant to diseases such as cancer and neurodegeneration. The versatility of this compound lies in its ability to be functionalized at multiple positions, allowing for the creation of a library of derivatives with tailored biological profiles.

The synthesis of 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for this compound's structure. Additionally, modern purification methods like high-performance liquid chromatography (HPLC) ensure that the final product meets stringent quality standards.

One of the most promising areas of research involving this compound is its potential application in oncology. Pyrimidine-based inhibitors have shown considerable promise in clinical trials as treatments for various types of cancer. The structural features of 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine make it a candidate for further development into a novel anticancer agent. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival.

Emerging evidence also suggests that this compound may have applications beyond oncology. Researchers are investigating its potential as an antimicrobial agent, given the increasing prevalence of drug-resistant bacteria. The ability of pyrimidine derivatives to disrupt bacterial DNA synthesis makes them attractive candidates for developing new antibiotics. Furthermore, studies indicate that modifications to the molecular structure of 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine could enhance its activity against a range of pathogens.

The development of new therapeutic agents often involves rigorous testing to assess their safety and efficacy. In vitro assays are conducted to evaluate the biological activity of 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine against various targets, while animal models provide insights into its pharmacokinetic behavior. These studies are crucial for determining whether the compound has the potential to progress into clinical trials. Positive results from preclinical research can pave the way for human trials, ultimately leading to new treatments for patients suffering from debilitating diseases.

The role of computational tools in drug discovery cannot be overstated. Software packages capable of predicting molecular properties allow researchers to screen large libraries of compounds quickly and efficiently. By leveraging these tools, scientists can identify promising candidates like 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine for further investigation without having to rely solely on experimental methods. This approach accelerates the drug discovery process and reduces costs associated with traditional screening methods.

In conclusion, 4-(3-chlorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS No. 1354940-27-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a scaffold for developing novel bioactive molecules underscores its importance in ongoing research efforts aimed at combating diseases such as cancer and infections caused by resistant bacteria. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one will undoubtedly play an increasingly vital role in the development of next-generation therapeutics.